3,5-Dimethylbenzenesulfonyl chloride
Cat. No. B1301094
M. Wt: 204.67 g/mol
InChI Key: LSAGRAXLOLZVKO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:12][c:13]1[cH:14][c:15]([S:20](=[O:21])(=[O:22])[Cl:23])[cH:16][c:17]([CH3:19])[cH:18]1.[ClH:31].[Na+:11].[Na+:30].[Na+:5].[Na+:6].[O-:7][C:8]([OH:9])=[O:10].[OH-:29].[OH2:32].[OH:24][C:25]([CH2:26][Cl:27])=[O:28].[S:1]([O-:2])([O-:3])=[O:4]>>[CH3:12][c:13]1[cH:14][c:15]([S:20](=[O:21])(=[O:22])[CH3:25])[cH:16][c:17]([CH3:19])[cH:18]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cc1cc(C)cc(S(=O)(=O)Cl)c1
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Cl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Na+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C([O-])O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[OH-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=C(O)CCl
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O=S([O-])[O-]
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Outcomes
Product
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Name
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Type
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product
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Smiles
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Cc1cc(C)cc(S(C)(=O)=O)c1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
